Cas no 2680836-32-0 (tert-butyl N-(3-cyano-4-methyl-1-phenyl-1H-pyrazol-5-yl)carbamate)

Tert-butyl N-(3-cyano-4-methyl-1-phenyl-1H-pyrazol-5-yl)carbamate is a specialized carbamate derivative featuring a pyrazole core functionalized with cyano and phenyl substituents. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its versatile reactivity, particularly as a protected intermediate for further functionalization. The tert-butyl carbamate group enhances stability, facilitating handling and storage, while the cyano and phenyl moieties offer potential for diverse chemical transformations. Its structural features make it valuable for constructing complex heterocyclic systems or as a precursor in medicinal chemistry applications. The compound's well-defined reactivity profile and robustness under various conditions contribute to its utility in method development and target-oriented synthesis.

tert-butyl N-(3-cyano-4-methyl-1-phenyl-1H-pyrazol-5-yl)carbamate structure

2680836-32-0 structure

Product Name:tert-butyl N-(3-cyano-4-methyl-1-phenyl-1H-pyrazol-5-yl)carbamate

CAS No:2680836-32-0

MF:C₁₆H₁₈N₄O₂

MW:298.339723110199

CID:6031384

PubChem ID:165923811

Update Time:2025-06-08

tert-butyl N-(3-cyano-4-methyl-1-phenyl-1H-pyrazol-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl N-(3-cyano-4-methyl-1-phenyl-1H-pyrazol-5-yl)carbamate
- 2680836-32-0
- EN300-28289909
- Inchi： 1S/C16H18N4O2/c1-11-13(10-17)19-20(12-8-6-5-7-9-12)14(11)18-15(21)22-16(2,3)4/h5-9H,1-4H3,(H,18,21)
- InChI Key： OQUVKUKTEBYMHN-UHFFFAOYSA-N
- SMILES： O(C(NC1=C(C)C(C#N)=NN1C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

Exact Mass: 298.14297583g/mol
Monoisotopic Mass: 298.14297583g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 445
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 79.9Å²

tert-butyl N-(3-cyano-4-methyl-1-phenyl-1H-pyrazol-5-yl)carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-28289909-0.05g	tert-butyl N-(3-cyano-4-methyl-1-phenyl-1H-pyrazol-5-yl)carbamate	2680836-32-0	95.0%	0.05g	$744.0	2025-03-19
Enamine	EN300-28289909-0.1g	tert-butyl N-(3-cyano-4-methyl-1-phenyl-1H-pyrazol-5-yl)carbamate	2680836-32-0	95.0%	0.1g	$779.0	2025-03-19
Enamine	EN300-28289909-0.25g	tert-butyl N-(3-cyano-4-methyl-1-phenyl-1H-pyrazol-5-yl)carbamate	2680836-32-0	95.0%	0.25g	$814.0	2025-03-19
Enamine	EN300-28289909-0.5g	tert-butyl N-(3-cyano-4-methyl-1-phenyl-1H-pyrazol-5-yl)carbamate	2680836-32-0	95.0%	0.5g	$849.0	2025-03-19
Enamine	EN300-28289909-1.0g	tert-butyl N-(3-cyano-4-methyl-1-phenyl-1H-pyrazol-5-yl)carbamate	2680836-32-0	95.0%	1.0g	$884.0	2025-03-19
Enamine	EN300-28289909-2.5g	tert-butyl N-(3-cyano-4-methyl-1-phenyl-1H-pyrazol-5-yl)carbamate	2680836-32-0	95.0%	2.5g	$1735.0	2025-03-19
Enamine	EN300-28289909-5.0g	tert-butyl N-(3-cyano-4-methyl-1-phenyl-1H-pyrazol-5-yl)carbamate	2680836-32-0	95.0%	5.0g	$2566.0	2025-03-19
Enamine	EN300-28289909-10.0g	tert-butyl N-(3-cyano-4-methyl-1-phenyl-1H-pyrazol-5-yl)carbamate	2680836-32-0	95.0%	10.0g	$3807.0	2025-03-19

tert-butyl N-(3-cyano-4-methyl-1-phenyl-1H-pyrazol-5-yl)carbamate Related Literature

1. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
2. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
3. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
4. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312

Additional information on tert-butyl N-(3-cyano-4-methyl-1-phenyl-1H-pyrazol-5-yl)carbamate

Research Brief on tert-butyl N-(3-cyano-4-methyl-1-phenyl-1H-pyrazol-5-yl)carbamate (CAS: 2680836-32-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of pyrazole derivatives as key intermediates in drug discovery. Among these, tert-butyl N-(3-cyano-4-methyl-1-phenyl-1H-pyrazol-5-yl)carbamate (CAS: 2680836-32-0) has emerged as a compound of interest due to its versatile applications in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, pharmacological potential, and recent research findings.

The compound tert-butyl N-(3-cyano-4-methyl-1-phenyl-1H-pyrazol-5-yl)carbamate is a pyrazole-based carbamate derivative, which has been utilized as a building block in the synthesis of various heterocyclic compounds. Its structural features, including the cyano and carbamate functional groups, make it a valuable intermediate for the development of novel therapeutic agents. Recent literature indicates its application in the synthesis of kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of this compound in the synthesis of selective JAK2 inhibitors, which are promising candidates for the treatment of myeloproliferative disorders. The researchers employed a multi-step synthetic route, with tert-butyl N-(3-cyano-4-methyl-1-phenyl-1H-pyrazol-5-yl)carbamate serving as a key intermediate. The final compounds exhibited potent inhibitory activity against JAK2 kinase, with IC50 values in the nanomolar range.

In addition to its role in kinase inhibitor development, this compound has also been explored in the context of antimicrobial research. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis of novel pyrazole-carbamate hybrids using tert-butyl N-(3-cyano-4-methyl-1-phenyl-1H-pyrazol-5-yl)carbamate as a precursor. The resulting compounds displayed significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), highlighting their potential as new antimicrobial agents.

From a synthetic chemistry perspective, the compound's stability and reactivity have been subjects of investigation. A 2023 study in Organic Process Research & Development explored optimized conditions for the large-scale synthesis of tert-butyl N-(3-cyano-4-methyl-1-phenyl-1H-pyrazol-5-yl)carbamate, focusing on yield improvement and waste reduction. The researchers achieved a scalable process with a yield of over 85%, making it feasible for industrial applications.

In conclusion, tert-butyl N-(3-cyano-4-methyl-1-phenyl-1H-pyrazol-5-yl)carbamate (CAS: 2680836-32-0) continues to be a valuable intermediate in medicinal chemistry, with demonstrated applications in kinase inhibitor and antimicrobial drug development. Its synthetic versatility and pharmacological potential make it a compound of ongoing interest in the field. Future research may further explore its utility in other therapeutic areas and optimize its synthetic pathways for broader applications.